Cas no 1268260-84-9 (Ethyl 2-(tert-butoxycarbonylaminooxy)propanoate)

• Product Name: Ethyl 2-(tert-butoxycarbonylaminooxy)propanoate
• CAS No: 1268260-84-9
• MF: C₁₀H₁₉NO₅
• MW: 233.261563539505
• MDL: MFCD30724547
• CID: 5066059
• Update Time: 2025-05-21

Ethyl 2-(tert-butoxycarbonylaminooxy)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(tert-butoxycarbonylaminooxy)propanoate
• ethyl 2-(t-butoxycarbonylaminooxy)propanoate
• ETHYL 2-(((TERT-BUTOXYCARBONYL)AMINO)OXY)PROPANOATE
• ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]oxypropanoate

• MDL： MFCD30724547
• Inchi： 1S/C10H19NO5/c1-6-14-8(12)7(2)16-11-9(13)15-10(3,4)5/h7H,6H2,1-5H3,(H,11,13)
• InChI Key： AEEWOZGMKSFVGR-UHFFFAOYSA-N
• SMILES： O(C(NOC(C(=O)OCC)C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 246
• XLogP3: 1.7
• Topological Polar Surface Area: 73.9

Additional information on Ethyl 2-(tert-butoxycarbonylaminooxy)propanoate

Ethyl 2-(tert-butoxycarbonylaminooxy)propanoate: A Comprehensive Overview

Ethyl 2-(tert-butoxycarbonylaminooxy)propanoate, with CAS No. 1268260-84-9, is a versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, often abbreviated as Ethyl 2-(tert-butoxycarbonylaminooxy)propanoate, is notable for its unique structural properties and its potential applications in advanced chemical synthesis. The tert-butoxycarbonyl (Boc) group, a key feature of this molecule, plays a pivotal role in its reactivity and functionality.

Recent studies have highlighted the importance of tert-butoxycarbonylaminooxy functionalities in the development of novel materials. Researchers have explored the use of Ethyl 2-(tert-butoxycarbonylaminooxy)propanoate in the synthesis of biodegradable polymers, where its Boc group contributes to controlled degradation patterns. This makes it a promising candidate for applications in drug delivery systems and sustainable packaging materials.

The synthesis of Ethyl 2-(tert-butoxycarbonylaminooxy)propanoate involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid. The introduction of the tert-butoxycarbonyl group is achieved through a carefully controlled reaction, ensuring high purity and stability. The resulting compound exhibits excellent solubility in organic solvents, making it ideal for use in various chemical reactions.

In terms of applications, Ethyl 2-(tert-butoxycarbonylaminooxy)propanoate has been extensively studied for its role in click chemistry. Its ability to participate in efficient coupling reactions has made it a valuable tool in the construction of complex molecular architectures. Recent advancements in this area have demonstrated its utility in the synthesis of bioactive molecules, further underscoring its importance in medicinal chemistry.

The Boc group's stability under mild reaction conditions is another key attribute of this compound. This stability allows for selective removal of the protecting group during synthetic sequences, enabling precise control over reaction pathways. Such versatility has led to its adoption in peptide synthesis, where precise control over amino acid side chains is critical.

Moreover, Ethyl 2-(tert-butoxycarbonylaminooxy)propanoate has been investigated for its potential in catalysis. Its ability to act as a ligand in transition metal-catalyzed reactions has opened new avenues for asymmetric synthesis. Recent studies have reported enhanced enantioselectivity when using this compound as a chiral auxiliary, paving the way for more efficient production of chiral pharmaceuticals.

In conclusion, Ethyl 2-(tert-butoxycarbonylaminooxy)propanoate (CAS No. 1268260-84-9) is a multifaceted compound with a wide range of applications across various disciplines. Its unique structural features and reactivity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing scientific innovation is expected to grow significantly.